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Compound of Interest

Compound Name: Capraminopropionic acid

Cat. No.: B15091893

A Note on Chemical Identity: "Capraminopropionic acid" is not a standard chemical name.
Based on common chemical nomenclature, this may be a typographical error for -
Aminocaproic Acid or a related compound, Caproic Acid. This guide provides disposal
procedures for both substances to ensure safe handling. Always confirm the identity of a
chemical using its CAS number from the Safety Data Sheet (SDS) before proceeding with any
handling or disposal protocol.

This document provides essential safety and logistical information for the proper disposal of -
Aminocaproic Acid and Caproic Acid, tailored for researchers, scientists, and drug development
professionals.

l. Immediate Safety and Handling Precautions

Before handling either chemical, it is crucial to wear appropriate Personal Protective Equipment
(PPE).

» Personal Protective Equipment (PPE):
o Gloves: Wear suitable chemical-resistant gloves.
o Eye Protection: Use safety goggles with side protection or a face shield.[1]

o Lab Coat: A lab coat or apron should be worn.
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o Respiratory Protection: If there is a risk of inhaling dust or vapors, use a NIOSH/MSHA or
European Standard EN 149 approved respirator.[2][3]

» Ventilation: Handle these chemicals in a well-ventilated area, preferably under a chemical
fume hood.[2]

Il. Quantitative Data Summary

The following table summarizes key quantitative data for e-Aminocaproic Acid and Caproic
Acid.

Caproic Acid (Hexanoic

Property ge-Aminocaproic Acid )
Acid)
CAS Number 60-32-2[4][5] 142-62-1[1]
Molecular Formula CeH13NO2[4][5] CeH1202
Physical State Solid[5] Oily Liquid[6]
. Skin, eye, and respiratory Corrosive; causes severe skin
Primary Hazards S
irritation.[5] burns and eye damage.[1][6]

) ) ) Dispose of at an approved
Disposal Consideration ) Treat as hazardous waste.[6]
waste disposal plant.[2]

lll. Experimental Protocols: Disposal Procedures

Follow these step-by-step procedures for the safe disposal of each compound.

Disposal of e-Aminocaproic Acid

While e-Aminocaproic Acid is not always classified as a hazardous substance, it should not be
disposed of down the drain.[4]

Step 1: Containment

» Collect waste e-Aminocaproic Acid, including any contaminated materials (e.g., paper towels,
gloves), in a clearly labeled, sealed container.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC125535000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC158151000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC125535000&countryCode=US&language=en
https://www.merckmillipore.com/Web-RU-Site/ru_RU/-/USD/ShowDocument-File?ProductSKU=EMD_BIO-1381&DocumentType=MSD&DocumentId=D43327_SDS_MY_EN.PDF&DocumentUID=303267382&Language=EN&Country=MY&Origin=PDP
https://cdn.caymanchem.com/cdn/msds/23724m.pdf
https://www.carlroth.com/medias/SDB-8799-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMTA3MTF8YXBwbGljYXRpb24vcGRmfGFEZGpMMmhrTVM4NU1UYzRPVE0zTURNeU56TTBMMU5FUWw4NE56azVYMDFVWDBWT0xuQmtaZ3xlYzEzY2Q5NjcxMjZhMDc2NDBiMDYxY2VlZDM4MTZjNDA5MzI1NGNiZmQ1YWU1MDFkYzBjYjg2NjhjYWQ4NmM0
https://www.merckmillipore.com/Web-RU-Site/ru_RU/-/USD/ShowDocument-File?ProductSKU=EMD_BIO-1381&DocumentType=MSD&DocumentId=D43327_SDS_MY_EN.PDF&DocumentUID=303267382&Language=EN&Country=MY&Origin=PDP
https://cdn.caymanchem.com/cdn/msds/23724m.pdf
https://cdn.caymanchem.com/cdn/msds/23724m.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0336.pdf
https://cdn.caymanchem.com/cdn/msds/23724m.pdf
https://www.carlroth.com/medias/SDB-8799-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMTA3MTF8YXBwbGljYXRpb24vcGRmfGFEZGpMMmhrTVM4NU1UYzRPVE0zTURNeU56TTBMMU5FUWw4NE56azVYMDFVWDBWT0xuQmtaZ3xlYzEzY2Q5NjcxMjZhMDc2NDBiMDYxY2VlZDM4MTZjNDA5MzI1NGNiZmQ1YWU1MDFkYzBjYjg2NjhjYWQ4NmM0
https://nj.gov/health/eoh/rtkweb/documents/fs/0336.pdf
https://www.fishersci.com/store/msds?partNumber=AC125535000&countryCode=US&language=en
https://nj.gov/health/eoh/rtkweb/documents/fs/0336.pdf
https://www.merckmillipore.com/Web-RU-Site/ru_RU/-/USD/ShowDocument-File?ProductSKU=EMD_BIO-1381&DocumentType=MSD&DocumentId=D43327_SDS_MY_EN.PDF&DocumentUID=303267382&Language=EN&Country=MY&Origin=PDP
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15091893?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Step 2: Labeling
o Label the waste container as "Waste e-Aminocaproic Acid" and include the date.
Step 3: Storage

o Store the sealed waste container in a designated, well-ventilated waste collection area, away
from incompatible materials.

Step 4: Disposal

» Arrange for pickup and disposal through your institution's Environmental Health and Safety
(EHS) office or a licensed chemical waste disposal company.[2]

Disposal of Caproic Acid (Hexanoic Acid)

Caproic Acid is a corrosive chemical and must be treated as hazardous waste.[1][6]
Step 1: Containment

o Collect waste Caproic Acid in its original container or a designated, compatible, and clearly
labeled waste container.[7]

e Due to its corrosive nature, ensure the container is appropriate for storing acids.

Step 2: Spill Management

In case of a spill, absorb the liquid with an inert material such as vermiculite, dry sand, or
earth.[1][6]

Do not use combustible materials to absorb the spill.

Scoop the absorbed material into a designated hazardous waste container.[1]

Ventilate the area and wash it thoroughly after cleanup is complete.[6]

Step 3: Labeling
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o Clearly label the waste container as "Hazardous Waste: Corrosive - Caproic Acid" and
include the date.

Step 4: Storage

o Store the sealed container in a designated hazardous waste storage area, away from
incompatible materials, especially bases and oxidizing agents.

Step 5: Disposal

o Contact your institution's EHS office or a licensed hazardous waste disposal contractor for
proper disposal.[6] Do not attempt to neutralize concentrated Caproic Acid unless you are
trained and equipped to do so.

General Protocol for Neutralization of Dilute Acidic
Waste

For dilute solutions of acids that are not otherwise hazardous (e.g., no heavy metals),
neutralization may be an option. This should only be performed by trained personnel.[8][9]

Step 1: Preparation

» Perform the neutralization in a chemical fume hood while wearing full PPE (gloves, goggles,
and lab coat).[9]

e Prepare a dilute basic solution (e.g., 5-10% sodium carbonate or sodium hydroxide).[7]
Step 2: Neutralization

o Place the acidic waste in a large beaker, preferably in an ice bath to control the reaction
temperature.

o Slowly and carefully add the basic solution to the acidic waste while stirring.
o Continuously monitor the pH of the solution.

Step 3: Final pH Adjustment
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o Continue adding the basic solution until the pH is between 5.5 and 9.0.[8][9]
Step 4: Drain Disposal

e Once neutralized, the solution may be poured down the drain, followed by a large volume of
water (at least 20 parts water to 1 part neutralized solution).[7][9]

IV. Mandatory Visualizations

The following diagrams illustrate the decision-making process for chemical disposal.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://uwm.edu/environmental-protection/hazardous-waste/
https://ehs.cornell.edu/book/export/html/1304
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://ehs.cornell.edu/book/export/html/1304
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15091893?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing
Start: Chemical for Disposal

Identify Chemical & Review SDS
(e.g., CAS Number)

i

Assess Hazards
(Corrosive, Toxic, Flammable, etc.)

i

Is the chemical
hazardous?

Non-Hazardous Waste Stream Hazardous Waste Stream

Is it a simple corrosive
(acid/base) that can be
safely neutralized?

Collect in Labeled Container No / Unsure Yes, & Trained

Collect in Labeled
Hazardous Waste Container

Neutralize following
lab protocol (pH 5.5-9.0)

Arrange for EHS/
Contractor Pickup

Dispose down drain
with copious water

Click to download full resolution via product page

Caption: Chemical Disposal Decision Workflow.
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Spill Response Protocol

1. Don PPE

2. Contain Spill with
Absorbent Material

3. Collect Absorbed Material

4. Package in Labeled
Hazardous Waste Container

5. Clean & Decontaminate Area

6. Dispose of Waste via EHS
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Caption: Spill Response and Cleanup Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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